N-[2-[(4-Chlorophenyl)sulfinyl]ethyl]-1-methylethanamine

• Molecular Formula: C11H16ClNOS
• Molecular Weight: 245.77 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)sulfinylethyl]propan-2-amine
• InChI: InChI=1S/C11H16ClNOS/c1-9(2)13-7-8-15(14)11-5-3-10(12)4-6-11/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: QGRDKWCJVRKQCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCS(=O)C1=CC=C(C=C1)Cl

Description

N-[2-[(4-Chlorophenyl)sulfinyl]ethyl]-1-methylethanamine is a useful research compound. Its molecular formula is C11H16ClNOS and its molecular weight is 245.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 15.05 g (0.066 mole) of N-[2-[(4-chlorophenyl)thio]ethyl]-1-methylethanamine and 12.0 g (0.0779 mole) of sodium perborate in 400 ml of 1M sulfuric acid was stirred at room temperature for about 18 hr. The solution was made basic with 50% sodium hydroxide and the basic solution was extracted with methylene chloride. The methylene chloride layer was dried with magnesium sulfate and the solvent removed in vacuo to give 14.7 g of solid. Nuclear magnetic resonance analysis showed a 9 to 1 ratio of sulfoxide to sulfide. The solid was recrystallized from ether-hexane to give 12.3 g (76.4%) of the free base title compound as crystalline solid, m.p. 52.5°-53.5° C.

Synthesis routes and methods II

Procedure details